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Compound of Interest

Compound Name: Isocitric Acid

Cat. No.: B1196412 Get Quote

For researchers, scientists, and drug development professionals, the purity of chemical

standards is paramount for accurate and reproducible experimental results. Isocitric acid, a

key intermediate in the Krebs cycle, is widely used in various biochemical assays and research

applications. This guide provides an objective comparison of the analytical methods used to

assess the purity of commercial isocitric acid standards, supported by experimental data and

detailed protocols.

Comparative Purity of Commercial Isocitric Acid
Standards
The purity of isocitric acid standards can vary between suppliers. The most commonly

available form is the DL-isocitric acid trisodium salt. Below is a summary of the stated purity

from several major suppliers for this product. It is important to note that the analytical method

used for purity determination may differ between suppliers.
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Supplier Product Name Stated Purity CAS Number

Sigma-Aldrich
DL-Isocitric acid

trisodium salt hydrate
≥93%[1] 1637-73-6

Thermo Fisher

Scientific

DL-Isocitric acid,

trisodium salt hydrate,

95%

95%[2][3][4][5] 1637-73-6

Santa Cruz

Biotechnology

DL-Isocitric acid

trisodium salt
≥93%[6] 1637-73-6

City Chemical LLC
DL-iso-Citric Acid

Trisodium Salt, 93+%
93+%[7] 1637-73-6

ChemScene LLC
DL-Isocitric acid

(trisodium salt)
95%[8] 1637-73-6

Note: The purity values are as stated by the suppliers on their respective product pages. For

critical applications, it is recommended to independently verify the purity using the methods

outlined below.

Common Impurities
The most common impurities in commercial isocitric acid standards are:

Citric Acid: Due to the structural similarity and its role as a precursor in some synthetic

routes, citric acid is a frequent impurity.[9][10]

Diastereomers: For synthetic DL-isocitric acid, other stereoisomers can be present.

Experimental Protocols for Purity Assessment
Two primary methods are employed for the quantitative analysis of isocitric acid purity: High-

Performance Liquid Chromatography (HPLC) and enzymatic assays.

High-Performance Liquid Chromatography (HPLC)
HPLC is a robust and widely used technique for separating and quantifying organic acids.
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Experimental Protocol:

Sample Preparation:

Accurately weigh and dissolve the isocitric acid standard in deionized water to a known

concentration (e.g., 1 mg/mL).

Filter the sample through a 0.45 µm syringe filter before injection.

HPLC System and Conditions:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: An acidic mobile phase, such as 0.1% phosphoric acid in water, is

commonly employed to ensure the isocitric acid is in its protonated form.

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection at 210 nm is used to detect the carboxyl group.

Temperature: The column is maintained at a constant temperature, for example, 35°C.

Data Analysis:

The purity is determined by calculating the peak area of isocitric acid as a percentage of

the total peak area of all components in the chromatogram.

Identification of the isocitric acid peak is confirmed by comparing its retention time with

that of a certified reference standard.
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Experimental workflow for enzymatic purity assessment.
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Isocitric Acid in the Krebs Cycle
Isocitric acid is a crucial component of the Krebs cycle (also known as the citric acid cycle or

tricarboxylic acid cycle), a central metabolic pathway for the generation of energy in aerobic

organisms.
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Role of Isocitric Acid in the Krebs Cycle.
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Conclusion
The assessment of isocitric acid purity is critical for reliable research outcomes. While

suppliers provide purity specifications, independent verification using methods like HPLC and

enzymatic assays is recommended for sensitive applications. HPLC provides a comprehensive

purity profile, detecting various impurities, while enzymatic assays offer high specificity for the

D-isomer. The choice of method will depend on the specific requirements of the research,

including the need for isomeric purity information and the available instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1196412#assessing-the-purity-of-commercial-
isocitric-acid-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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